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Compound of Interest

Compound Name: L-6424

Cat. No.: B1673795

Introduction:

The following document provides detailed application notes and protocols for select "L-series”
compounds utilized in neuroscience research. Due to the lack of specific information on "L-
6424," this report focuses on two well-characterized compounds with similar nomenclature and
significant applications in the study of the central nervous system: L-745,870, a dopamine D4
receptor antagonist, and L-655,708, a selective inverse agonist for a5 subunit-containing
GABAA receptors. These notes are intended for researchers, scientists, and drug development
professionals.

L-745,870: A Selective Dopamine D4 Receptor
Antagonist

Application Notes:

L-745,870 is a potent and selective antagonist of the dopamine D4 receptor, a G protein-
coupled receptor implicated in various neuropsychiatric disorders, including schizophrenia and
cognitive impairments.[1][2][3] Its high affinity and selectivity for the D4 receptor over other
dopamine receptor subtypes make it a valuable tool for dissecting the physiological and
pathological roles of this specific receptor.[2][4] L-745,870 is brain-penetrant and orally active,
allowing for its use in both in vitro and in vivo studies.[2] Research applications include the
investigation of D4 receptor function in working memory, and its potential as an antipsychotic
agent, although it did not show efficacy in human trials for schizophrenia.[1][5]
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Quantitative Data:

Receptor/Syst .
Parameter Value Species Reference
em
) Dopamine D4
Ki 0.43 nM Human [2][6]
Receptor
) Dopamine D4
Ki 0.51 nM - [4]
Receptor
) Dopamine D2
Ki 960 nM - [2][4]
Receptor
_ Dopamine D3
Ki 2300 nM - [2][4]
Receptor
Oral
) o 20-60% - Rat, Monkey [2]
Bioavailability
Plasma t1/2 2.1-2.8 hours - Rat, Monkey [2]

Signaling Pathway of Dopamine D4 Receptor Antagonism by L-745,870:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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